Cas no 1043867-42-0 (N-Boc-L-cysteine Methanethiosulfonate)

• Product Name: N-Boc-L-cysteine Methanethiosulfonate
• CAS No: 1043867-42-0
• MF: C₉H₁₇NO₆S₂
• MW: 299.364380598068
• CID: 893568
• PubChem ID: 40640463
• Update Time: 2025-04-19

N-Boc-L-cysteine Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• N-Boc-L-cysteine Methanethiosulfonate
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfonylsulfanylpropanoic acid
• N-Boc-Cys-Cysteinemethanethiosulfonate
• N-Boc-Cys-MTS
• N-[(1,1-diMethylethoxy)carbonyl]-S-(Methylsulfonyl)-L-cysteine
• N-(tert-Butoxycarbonyl)-S-(methylsulfonyl)-L-cysteine
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfonylsulfanylpropanoic acid
• 1043867-42-0

• Inchi： 1S/C9H17NO6S2/c1-9(2,3)16-8(13)10-6(7(11)12)5-17-18(4,14)15/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m0/s1
• InChI Key： LTHCCMQDIJSFSH-LURJTMIESA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)S(C)(=O)=O

Computed Properties

• Exact Mass: 299.05000
• Monoisotopic Mass: 299.04972961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-127°C
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• PSA: 146.94000
• LogP: 1.94230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives